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Compound of Interest

Compound Name: Ethyl 6-hydroxyhexanoate

Cat. No.: B105495

Essential Safety and Handling Guide for Ethyl 6-
hydroxyhexanoate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Ethyl 6-hydroxyhexanoate (CAS No. 5299-60-5) in a
laboratory setting. The information is intended for researchers, scientists, and professionals in
drug development to ensure safe and compliant laboratory practices.

While some sources may classify Ethyl 6-hydroxyhexanoate as non-hazardous, other data
indicates it can cause skin, eye, and respiratory irritation[1]. Therefore, a cautious approach to
handling is recommended, adhering to the more stringent safety precautions.

Hazard Identification and Personal Protective
Equipment (PPE)

The primary hazards associated with Ethyl 6-hydroxyhexanoate are skin and eye irritation,
and potential respiratory irritation[1]. The following personal protective equipment is mandatory
to mitigate these risks.

Recommended Personal Protective Equipment (PPE):

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b105495?utm_src=pdf-interest
https://www.benchchem.com/product/b105495?utm_src=pdf-body
https://www.benchchem.com/product/b105495?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-6-hydroxyhexanoate
https://www.benchchem.com/product/b105495?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Ethyl-6-hydroxyhexanoate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b105495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Protection Type Specification Rationale

Chemical-resistant gloves
(e.g., Nitrile rubber). Inspect
) gloves prior to use and To prevent skin contact and
Hand Protection ] ] o
dispose of contaminated irritation[1].
gloves in accordance with

laboratory practices.

Safety glasses with side-

shields or goggles. Use of a )
) S To protect against splashes
Eye Protection face shield is recommended o
) and eye irritation[1][2].
when handling larger

quantities.

) To prevent contamination of
Skin and Body Laboratory coat. ]
personal clothing.

Not generally required under

normal conditions with To prevent respiratory tract
Respiratory adequate ventilation. If irritation in case of aerosol

aerosols are generated, use a formation[1][2].

NIOSH-approved respirator.

Operational and Handling Procedures

Proper handling procedures are critical to minimize exposure and ensure a safe laboratory
environment.

Step-by-Step Handling Protocol:
e Preparation:
o Ensure a well-ventilated work area, such as a chemical fume hood.
o Assemble all necessary equipment and PPE before handling the chemical.

o Locate the nearest safety shower and eyewash station.
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e Handling:

o Avoid direct contact with skin and eyes[1].

o Avoid inhalation of vapor or mist[2].

o Wash hands thoroughly after handling[2].

o Keep the container tightly closed when not in use[2].
e Storage:

o Store in a cool, dry, and well-ventilated area[3].

o Recommended storage temperature is -20°C[3].

o Keep away from incompatible materials such as strong oxidizing agents.
Emergency Procedures and Disposal Plan
In the event of an emergency, immediate and appropriate action is crucial.

Spill and Exposure Procedures:
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Scenario

Action

Skin Contact

Immediately wash the affected area with plenty
of soap and water. Remove contaminated
clothing[2]. If irritation persists, seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, lifting lower and upper
eyelids occasionally. Remove contact lenses if

present and easy to do. Seek medical attention.

Inhalation

Move to fresh air. If breathing is difficult, provide
oxygen. Seek medical attention if symptoms

persist.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.

Small Spill

Absorb with an inert material (e.g., sand,
vermiculite) and place in a suitable container for
disposal. Clean the spill area with soap and

water.

Large Spill

Evacuate the area. Contain the spill and prevent
it from entering drains. Use a non-combustible

absorbent material to clean up.

Disposal Plan:

o Dispose of waste in accordance with all applicable federal, state, and local regulations.

e Do not dispose of down the drain.

o Contaminated packaging should be treated as the chemical itself.

Physicochemical and Safety Data

The following table summarizes key quantitative data for Ethyl 6-hydroxyhexanoate.
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Property Value Reference
CAS Number 5299-60-5 [2][3]
Molecular Formula CsH1603 [1][3]
Molecular Weight 160.21 g/mol [11[3]
Appearance Liquid

Boiling Point 127-128 °C at 12 mmHg

Density 0.985 g/mL at 25 °C [2]
Refractive Index n20/D 1.437

Storage Temperature -20°C [3]

Safe Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of Ethyl 6-
hydroxyhexanoate, from preparation to disposal.

Caption: Workflow for Safe Handling of Ethyl 6-hydroxyhexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b105495#personal-protective-equipment-for-handling-
ethyl-6-hydroxyhexanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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